Cas no 1992794-09-8 ((3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid)

• Product Name: (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid
• CAS No: 1992794-09-8
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 6605495
• PubChem ID: 165518950
• Update Time: 2025-06-08

(3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid
• EN300-1286816
• (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{[(benzyloxy)carbonyl]amino}propanoic acid
• 1992794-09-8

• Inchi： 1S/C21H21N3O4/c25-20(26)11-19(23-21(27)28-15-17-9-5-2-6-10-17)18-12-22-24(14-18)13-16-7-3-1-4-8-16/h1-10,12,14,19H,11,13,15H2,(H,23,27)(H,25,26)/t19-/m0/s1
• InChI Key： SEYWNJUCIJMSTI-IBGZPJMESA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=NN(CC2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.4Ų

Additional information on (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid

Comprehensive Overview of (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid (CAS No. 1992794-09-8)

The compound (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid, identified by its CAS No. 1992794-09-8, is a chiral organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl-protected pyrazole moiety and a carbamate group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for chiral building blocks like (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. This compound's benzyloxycarbonyl (Cbz) protecting group is particularly noteworthy, as it offers stability during synthetic processes while allowing for selective deprotection. Such features align with current trends in green chemistry and sustainable pharmaceutical manufacturing, topics frequently searched by professionals in the field.

The pyrazole ring in this molecule is a key structural motif found in many FDA-approved drugs, contributing to its relevance in medicinal chemistry. Users often search for "pyrazole derivatives in drug design" or "Cbz-protected amino acids," highlighting the intersection of this compound with high-interest research areas. Its propanoic acid tail further enhances its utility as a precursor for bioconjugation or prodrug strategies, addressing the growing need for targeted drug delivery systems.

From a synthetic perspective, CAS No. 1992794-09-8 exemplifies the convergence of stereoselective synthesis and functional group compatibility. Laboratories frequently inquire about "chiral purity optimization" and "benzyl group removal techniques," both of which are critical when working with this compound. Its (3S)-configuration is especially valuable for studies requiring enantiomerically pure materials, a hot topic in preclinical research forums.

Analytical characterization of (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid typically involves advanced techniques like HPLC-MS and NMR spectroscopy, addressing common search queries about "quality control for complex organics." The compound's logP and solubility profile also make it a subject of interest for ADME studies, particularly in the context of blood-brain barrier permeability predictions—a trending subtopic in computational chemistry circles.

Beyond pharmaceutical applications, this molecule's dual functionalization (carboxyl and carbamate groups) positions it as a versatile linker for biomaterial engineering. Recent publications exploring "smart polymer conjugates" or "responsive drug carriers" often reference similar structural frameworks. The benzyl-protected nitrogen further enables selective derivatization, answering frequent industry questions about "orthogonal protection strategies" in multistep syntheses.

As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the synthesis and handling of 1992794-09-8 must adhere to strict metal catalyst control protocols—another frequently searched compliance topic. The compound's crystalline properties (when applicable) also attract attention from researchers investigating "polymorphism in API development," demonstrating its multifaceted relevance across drug development stages.

In conclusion, (3S)-3-(1-benzyl-1H-pyrazol-4-yl)-3-{(benzyloxy)carbonylamino}propanoic acid represents a compelling case study in modern structure-activity relationship (SAR) exploration. Its combination of chirality, protecting group chemistry, and biocompatible functionality addresses numerous contemporary research challenges while aligning with frequently searched keywords in drug discovery databases and scientific literature.